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Compound of Interest

Compound Name: 2,2-Dichloroheptane

Cat. No.: B14481631 Get Quote

An In-depth Technical Guide to the Physical Properties of 2,2-Dichloroheptane

This guide provides a comprehensive overview of the physical properties of 2,2-
dichloroheptane, intended for researchers, scientists, and professionals in drug development.

The document summarizes key quantitative data, outlines a plausible experimental protocol for

its synthesis, and includes a visual representation of the synthetic workflow.

Physical and Chemical Properties
2,2-Dichloroheptane is a chlorinated derivative of heptane with the chemical formula

C₇H₁₄Cl₂. The following table summarizes its key physical and chemical properties based on

available data, much of which is estimated.
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Property Value Source

Molecular Weight 169.09 g/mol PubChem[1]

CAS Number 65786-09-6 LookChem[2]

Density 1.0120 g/cm³ (estimate) LookChem[2]

Boiling Point 198.96 °C (estimate) LookChem[2]

Melting Point 23.5 °C (estimate) LookChem[2]

Refractive Index 1.4440 LookChem[2]

LogP (Octanol-Water Partition

Coefficient)
3.76050 LookChem[2]

Hydrogen Bond Donor Count 0 LookChem[2]

Hydrogen Bond Acceptor

Count
0 LookChem[2]

Rotatable Bond Count 4 LookChem[2]

Exact Mass 168.0472558 u LookChem[2]

Complexity 69.3 LookChem[2]

Synthesis of 2,2-Dichloroheptane
A common method for the synthesis of gem-dichlorides, such as 2,2-dichloroheptane, is the

reaction of a ketone with phosphorus pentachloride (PCl₅).[3] In this case, 2-heptanone (n-

pentyl methyl ketone) serves as the starting material.[2] The carbonyl oxygen is replaced by

two chlorine atoms, yielding the desired product and phosphorus oxychloride (POCl₃) as a

byproduct.[3]

Experimental Protocol: Synthesis from 2-Heptanone
This protocol is a generalized procedure based on the known reactivity of ketones with

phosphorus pentachloride.

Materials:
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2-Heptanone (n-pentyl methyl ketone)

Phosphorus pentachloride (PCl₅)

Anhydrous benzene (or other inert solvent)

Ice bath

Stirring apparatus

Reaction flask with a reflux condenser and a gas outlet to a trap

Separatory funnel

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate

Distillation apparatus

Procedure:

Reaction Setup: In a fume hood, equip a round-bottom flask with a magnetic stirrer, a reflux

condenser, and an addition funnel. The apparatus should be dried to prevent the hydrolysis

of PCl₅. A gas trap is necessary to handle the hydrogen chloride gas that may evolve.

Reactant Addition: Charge the flask with 2-heptanone and an inert solvent such as

anhydrous benzene. Cool the flask in an ice bath. Slowly add phosphorus pentachloride to

the stirred solution of 2-heptanone. The addition should be controlled to manage the

exothermic reaction.

Reaction: After the addition is complete, allow the mixture to warm to room temperature and

then gently reflux until the reaction is complete. The reaction progress can be monitored by

techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

Work-up: Cool the reaction mixture and carefully pour it over crushed ice to decompose the

excess PCl₅ and the resulting POCl₃. Separate the organic layer using a separatory funnel.
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Neutralization: Wash the organic layer sequentially with cold water, a saturated solution of

sodium bicarbonate to neutralize any remaining acid, and finally with brine.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter,

and remove the solvent by rotary evaporation.

Purification: The crude 2,2-dichloroheptane can be purified by fractional distillation under

reduced pressure.

Experimental Workflow
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Synthesis of 2,2-Dichloroheptane

Reaction

Work-up

Purification

Mix 2-Heptanone and Anhydrous Benzene

Slowly add PCl5 at 0°C

Reflux the mixture

Quench with ice

Separate organic layer

Wash with NaHCO3 solution

Wash with brine

Dry over MgSO4

Solvent evaporation

Fractional distillation

end

2,2-Dichloroheptane

Click to download full resolution via product page

Workflow for the synthesis of 2,2-dichloroheptane.
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Methodologies for Physical Property Determination
For a comprehensive understanding, experimental determination of the physical properties of

2,2-dichloroheptane would be necessary. The following are general protocols for key

properties:

Boiling Point: The boiling point can be determined using a standard distillation apparatus at

atmospheric pressure or under reduced pressure. The temperature at which the liquid and

vapor phases are in equilibrium is recorded.

Melting Point: For compounds that are solid at or near room temperature, the melting point

can be determined using a capillary melting point apparatus. The temperature range over

which the solid melts is recorded.

Density: The density can be measured using a pycnometer or a digital density meter. The

mass of a known volume of the substance is determined at a specific temperature.

Refractive Index: The refractive index, a measure of how light propagates through the

substance, can be determined using a refractometer, typically at the sodium D-line (589 nm)

and at a controlled temperature.

Solubility: The solubility in various solvents (e.g., water, ethanol, acetone) can be determined

by adding a known amount of 2,2-dichloroheptane to a known volume of the solvent until

saturation is reached. The concentration of the saturated solution is then measured. For

sparingly soluble substances, techniques like the generator column method can be

employed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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